N-[4-(2-bromoethyl)phenyl]Acetamide

• IUPAC Name: N-[4-(2-bromoethyl)phenyl]acetamide
• InChI: InChI=1S/C10H12BrNO/c1-8(13)12-10-4-2-9(3-5-10)6-7-11/h2-5H,6-7H2,1H3,(H,12,13)
• InChI Key: PTMFXPFUQJDWFO-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=C(C=C1)CCBr
• Molecular Formula: C10H12BrNO
• Molecular Weight: 242.11 g/mol

Description

N-[4-(2-bromoethyl)phenyl]Acetamide is a chemical compound with the CAS Number: 39232-06-9. It has a molecular weight of 242.12.

Molecular Structure Analysis

The InChI code for N-[4-(2-bromoethyl)phenyl]Acetamide is 1S/C10H12BrNO/c1-8(13)12-10-4-2-9(3-5-10)6-7-11/h2-5H,6-7H2,1H3,(H,12,13). This indicates that the compound has a bromoethyl group attached to the 4th position of a phenyl ring, which is further attached to an acetamide group.

Physical And Chemical Properties Analysis

N-[4-(2-bromoethyl)phenyl]Acetamide has a melting point range of 137-142 degrees Celsius.

Scientific Research Applications

Antimicrobial Agents

• Application : N-[4-(2-bromoethyl)phenyl]acetamide derivatives have been studied for their antimicrobial activity. .

Anticancer Compounds

• Application : Scientists explore N-[4-(2-bromoethyl)phenyl]acetamide derivatives as potential anticancer agents. .

Chemical Biology and Target Identification

• Application : Researchers use N-[4-(2-bromoethyl)phenyl]acetamide derivatives as chemical probes to study protein function. .

Neuroscience Research

• Application : N-[4-(2-bromoethyl)phenyl]acetamide derivatives may modulate neurotransmitter receptors or ion channels. .

Organic Synthesis and Medicinal Chemistry

• Application : Chemists use N-[4-(2-bromoethyl)phenyl]acetamide as a building block in organic synthesis. .

Computational Modeling and Drug Design

• Application : Researchers perform molecular docking studies to predict the binding affinity of N-[4-(2-bromoethyl)phenyl]acetamide derivatives with specific protein targets. .

Synthesis routes and methods

Procedure details

A solution of 4-nitrophenethyl bromide (23.8 g, 103.6 mmol) and acetic anhydride (9.8 ml, 103.6 mmol) in absolute ethanol (400 ml) was hydrogenated over platinum (IV) oxide (2.38 g) at 10 psi. The catalyst was removed by filtration and the solvent evaporated under vacuum. The remaining residue was purified by flash chromatography (silica gel, dichloromethane) to give 12.34 g of the title compound as a white solid. δ (250 MHz, CDCl3) 2.16 (3H, s), 3.12 (2H, t, J=7.5Hz), 3.53 (2H, t, J=7.5Hz), 7.15 (2H, d, J=8.4Hz), 7.45 (2H, d, J=8.4Hz).